Cas no 2171872-14-1 (5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride)

• Product Name: 5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride
• CAS No: 2171872-14-1
• MF: C₁₁H₁₈ClN₃O₃S
• MW: 307.79692029953
• CID: 6109254
• PubChem ID: 165521168
• Update Time: 2025-06-11

5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride
• 2171872-14-1
• EN300-1278220
• [5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanesulfonyl chloride

• Inchi： 1S/C11H18ClN3O3S/c1-8(2)15-11(9-3-5-18-6-4-9)10(13-14-15)7-19(12,16)17/h8-9H,3-7H2,1-2H3
• InChI Key： AMKIDSVWLAGVQF-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(C2CCOCC2)N(C(C)C)N=N1)(=O)=O

Computed Properties

• Exact Mass: 307.0757403g/mol
• Monoisotopic Mass: 307.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.5Ų

Additional information on 5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride

Introduction to 5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride (CAS No. 2171872-14-1)

The compound 5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride (CAS No. 2171872-14-1) represents a significant advancement in the field of medicinal chemistry and drug discovery. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound’s molecular framework integrates an oxan ring, a propan-2-yl group, and a triazole moiety, which collectively contribute to its distinctive chemical properties and biological activities.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry, particularly for their role as pharmacophores in drug design. The sulfonyl chloride functional group present in this compound is known for its reactivity and ability to form stable derivatives, making it a valuable intermediate in synthetic chemistry. The incorporation of the triazole ring further enhances the compound’s potential as a bioactive molecule, given the triazole scaffold’s prevalence in various bioactive natural products and pharmaceuticals.

The oxan ring, a five-membered oxygen-containing heterocycle, contributes to the compound’s solubility and metabolic stability, which are critical factors in drug development. This structural motif has been extensively studied for its role in modulating biological pathways, particularly in enzyme inhibition and receptor binding. The combination of these structural elements makes 5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride a promising candidate for further exploration in medicinal chemistry.

In the context of contemporary research, sulfonamide derivatives have been increasingly investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The reactivity of the sulfonyl chloride group allows for facile derivatization into sulfonamides, which are known for their broad spectrum of biological activities. For instance, sulfonamides derived from similar scaffolds have shown efficacy against bacterial infections by inhibiting key metabolic pathways in pathogens. Additionally, the triazole moiety has been demonstrated to enhance binding affinity to biological targets, improving the potency of therapeutic agents.

Recent advancements in computational chemistry have enabled the rapid screening of novel compounds like 5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride for potential biological activity. Molecular docking studies have suggested that this compound may interact with various enzymes and receptors involved in disease pathways. For example, preliminary simulations indicate that it could bind to enzymes implicated in cancer cell proliferation or inflammatory responses. These findings underscore the compound’s potential as a lead molecule for drug development.

The synthesis of 5-(oxan-4-yl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride involves a multi-step process that highlights the ingenuity of modern synthetic organic chemistry. The introduction of the oxan ring requires careful control of reaction conditions to ensure regioselectivity and yield optimization. Subsequent functionalization with the propan-2-yl group and the triazole moiety further demonstrates the complexity and precision required in medicinal chemistry synthesis. Recent improvements in catalytic methods have streamlined these synthetic steps, making it feasible to produce this compound on a larger scale for research purposes.

The biological evaluation of this compound is currently underway in several research laboratories worldwide. Preliminary pharmacokinetic studies have shown promising results regarding its stability and bioavailability. Additionally, initial toxicity assessments suggest that it exhibits low acute toxicity at tested doses, making it a favorable candidate for further development. These early findings are encouraging and warrant more comprehensive investigations into its therapeutic potential.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive compounds like 5-(oxan-4-ylyl)-1-(propan--2--ylyl)--1H--1--2--3--triazol--4--ylmethanesulfonyl chloride (CAS No. 2171872--14--1). These technologies enable researchers to predict molecular properties and optimize synthetic routes with unprecedented efficiency. By leveraging these tools, scientists can rapidly refine lead compounds into viable drug candidates, reducing the time and cost associated with traditional drug development processes.

The future prospects for this compound are exciting given its unique structural features and potential applications. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic efficacy across different disease models. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, compounds like this one may play a pivotal role in developing next-generation therapeutics.